![molecular formula C5H8N2OS B174819 2-Amino-5-(2-hydroxyethyl)thiazole CAS No. 105773-93-1](/img/structure/B174819.png)
2-Amino-5-(2-hydroxyethyl)thiazole
Overview
Description
2-Amino-5-(2-hydroxyethyl)thiazole is a chemical compound with the molecular formula C5H8N2OS . It is a solid substance and is part of some clinically applied anticancer drugs such as dasatinib and alpelisib .
Synthesis Analysis
2-Amino-5-(2-hydroxyethyl)thiazole is often produced by the condensation of thiourea and an alpha-halo ketone . In an adaptation of the Robinson-Gabriel synthesis, a 2-acylamino-ketone reacts with phosphorus pentasulfide .Molecular Structure Analysis
The molecular weight of 2-Amino-5-(2-hydroxyethyl)thiazole is 144.2 . It has a thiazole core, which can be considered a cyclic isothiourea .Chemical Reactions Analysis
2-Amino-5-(2-hydroxyethyl)thiazole is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . It has exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .Physical And Chemical Properties Analysis
2-Amino-5-(2-hydroxyethyl)thiazole is a solid substance . It possesses an odor similar to pyridine and is soluble in water, alcohols, and diethyl ether .Scientific Research Applications
Anticancer Activity
Compounds derived from 2-aminothiazoles have been tested for their selectivity against various cancer cell lines, including glioblastoma and melanoma. For instance, a specific compound was found to demonstrate selective action towards human glioblastoma U251 cells and human melanoma WM793 cells, compared to leukemia cells .
Antidote for Poisoning
Thiazole derivatives are employed in the treatment of barbiturate or opiate poisoning. Amiphenazole, a compound containing the thiazole moiety, is used for this purpose .
Broad Therapeutic Roles
The 2-aminothiazole scaffold serves as a starting material for synthesizing a wide range of heterocyclic analogues with therapeutic roles. These include antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents .
Antioxidant Properties
Aminothiazole derivatives have demonstrated antioxidant activity. For example, dendrodoine analogs are known for their antioxidant properties .
Antibacterial and Antioxidant Activities
When complexed with transition metals, organic compounds based on thiazoles have shown an increase in therapeutic potency. This includes enhanced antibacterial and antioxidant activities .
Mechanism of Action
Target of Action
The primary targets of 2-Amino-5-(2-hydroxyethyl)thiazole are cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate . This compound exhibits potent and selective nanomolar inhibitory activity against these targets .
Mode of Action
2-Amino-5-(2-hydroxyethyl)thiazole interacts with its targets by inhibiting their growth and proliferation . It is part of some clinically applied anticancer drugs such as dasatinib and alpelisib . The compound demonstrates a selective action towards certain cell lines, such as human glioblastoma U251 cells and human melanoma WM793 cells .
Biochemical Pathways
It is known that the compound has a broad pharmacological spectrum . It is part of the 2-aminothiazole scaffold, which has emerged as a promising scaffold in medicinal chemistry and drug discovery research .
Pharmacokinetics
It is known that the compound has a molecular weight of 1442 . More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.
Result of Action
The result of the action of 2-Amino-5-(2-hydroxyethyl)thiazole is the inhibition of the growth and proliferation of cancerous cells . This leads to a decrease in drug resistance and a reduction in unpleasant side effects, making it a desirable agent for anticancer drug discovery .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-amino-1,3-thiazol-5-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2OS/c6-5-7-3-4(9-5)1-2-8/h3,8H,1-2H2,(H2,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXZROQLPDVYROK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)N)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50545597 | |
Record name | 2-(2-Amino-1,3-thiazol-5-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50545597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-(2-hydroxyethyl)thiazole | |
CAS RN |
105773-93-1 | |
Record name | 2-(2-Amino-1,3-thiazol-5-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50545597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-amino-1,3-thiazol-5-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.